Cas no 2137896-46-7 (4-Acetamido-2,6-difluorobenzene-1-sulfonyl fluoride)

• Product Name: 4-Acetamido-2,6-difluorobenzene-1-sulfonyl fluoride
• CAS No: 2137896-46-7
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 5764517
• PubChem ID: 165461249
• Update Time: 2023-12-26

4-Acetamido-2,6-difluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137896-46-7
• 4-acetamido-2,6-difluorobenzene-1-sulfonyl fluoride
• EN300-726933
• 4-Acetamido-2,6-difluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H6F3NO3S/c1-4(13)12-5-2-6(9)8(7(10)3-5)16(11,14)15/h2-3H,1H3,(H,12,13)
• InChI Key： CORSDWDYEMRZII-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=CC=1F)NC(C)=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 253.00204871g/mol
• Monoisotopic Mass: 253.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų